Cas no 2227824-49-7 (5-(1R)-3-amino-1-hydroxypropyl-3-methoxybenzene-1,2-diol)

• Product Name: 5-(1R)-3-amino-1-hydroxypropyl-3-methoxybenzene-1,2-diol
• CAS No: 2227824-49-7
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 6433852
• PubChem ID: 165853916
• Update Time: 2025-05-22

5-(1R)-3-amino-1-hydroxypropyl-3-methoxybenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 5-(1R)-3-amino-1-hydroxypropyl-3-methoxybenzene-1,2-diol
• EN300-1798715
• 2227824-49-7
• 5-[(1R)-3-amino-1-hydroxypropyl]-3-methoxybenzene-1,2-diol

• Inchi： 1S/C10H15NO4/c1-15-9-5-6(7(12)2-3-11)4-8(13)10(9)14/h4-5,7,12-14H,2-3,11H2,1H3/t7-/m1/s1
• InChI Key： GEVLBJAESGOGRV-SSDOTTSWSA-N
• SMILES： O[C@@H](C1C=C(C(=C(C=1)OC)O)O)CCN

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-(1R)-3-amino-1-hydroxypropyl-3-methoxybenzene-1,2-diol

5-(1R)-3-Amino-1-Hydroxypropyl-3-Methoxybenzene-1,2-Diol: A Comprehensive Overview

The compound with CAS No. 2227824-49-7, commonly referred to as 5-(1R)-3-amino-1-hydroxypropyl-3-methoxybenzene-1,2-diol, is a structurally complex organic molecule with significant potential in various fields of research and application. This compound belongs to the class of aromatic diols with additional functional groups that confer unique chemical and biological properties. Recent advancements in synthetic chemistry and materials science have highlighted its role in drug development, catalysis, and advanced materials design.

Structure and Synthesis

The molecular structure of 5-(1R)-3-amino-1-hydroxypropyl-3-methoxybenzene-1,2-diol is characterized by a benzene ring substituted with hydroxyl groups at positions 1 and 2, a methoxy group at position 3, and an aminoethyl side chain at position 5. The stereochemistry at the chiral center (CIP notation: R configuration) plays a critical role in determining its physical properties and reactivity. The synthesis of this compound involves multi-step organic reactions, including nucleophilic aromatic substitution, reduction of nitro groups, and stereoselective alkylation. Recent studies have optimized these processes to achieve higher yields and better stereocontrol.

Chemical Properties

This compound exhibits a high degree of polarity due to the presence of multiple hydroxyl and amino groups. Its solubility in polar solvents such as water and methanol is significantly higher compared to non-polar solvents like hexane or dichloromethane. The molecule's ability to form hydrogen bonds makes it an excellent candidate for applications requiring strong intermolecular interactions. Furthermore, the presence of the methoxy group introduces some degree of electron-donating ability, which can influence its reactivity in various chemical transformations.

Biological Activity

Recent research has focused on the biological activity of 5-(1R)-3-amino-1-hydroxypropyl-3-methoxybenzene-1,2-diol, particularly its potential as a drug candidate. Studies have shown that this compound exhibits moderate antioxidant activity due to its ability to scavenge free radicals. Additionally, it has been investigated for its role as a potential enzyme inhibitor in pathways related to neurodegenerative diseases such as Alzheimer's disease. The stereochemistry at the chiral center is crucial for these biological activities, as it determines the molecule's interaction with target proteins.

Applications in Materials Science

In materials science, 5-(1R)-3-amino-1-hydroxypropyl-3-methoxybenzene-1,2-diol has been explored for its potential in polymer synthesis and surface modification. Its hydroxyl groups can act as reactive sites for polymerization or cross-linking reactions, leading to the development of novel materials with tailored properties. Recent advancements have demonstrated its use in creating biocompatible polymers for medical applications.

Environmental Impact and Safety Considerations

While 5-(1R)-3-amino-1-hydroxypropyl-3-methoxybenzene-1,2-diol shows promise in various applications, its environmental impact remains a critical consideration. Studies are ongoing to assess its biodegradability and toxicity levels under different environmental conditions. Preliminary results suggest that it degrades moderately under aerobic conditions but may persist in anaerobic environments. Proper handling and disposal protocols are essential to minimize any adverse environmental effects.

Conclusion

In summary, 5-(1R)-3-amino-1-hydroxypropyl-3-methoxybenzene-1,2-diol (CAS No. 2227824-49-7) is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a valuable tool in drug discovery, materials science, and environmental chemistry. Continued research into its properties will undoubtedly unlock further potential uses while ensuring its safe integration into industrial processes.